Cas no 221141-87-3 (3-Pyrrolidinemethanol,4-phenyl-1-(phenylmethyl)-, (3R,4S)-)

• Product Name: 3-Pyrrolidinemethanol,4-phenyl-1-(phenylmethyl)-, (3R,4S)-
• CAS No: 221141-87-3
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• MDL: MFCD09910239
• CID: 244163
• PubChem ID: 21912756
• Update Time: 2025-05-22

3-Pyrrolidinemethanol,4-phenyl-1-(phenylmethyl)-, (3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanol,4-phenyl-1-(phenylmethyl)-, (3R,4S)-
• (1-benzyl-4-phenylpyrrolidin-3-yl)methanol
• 1-Benzyl-4-phenyl-3-pyrrolidinemethanol
• 1‐BENZYL‐4‐PHENYL‐3‐PYRROLIDINEMETHANOL
• ((3R,4S)-1-benzyl-4-phenyl-pyrrolidin-3-yl)-methanol
• [(3R,4S)-1-benzyl-4-phenylpyrrolidin-3-yl]methanol
• 1-benzyl-3-(R)-hydroxymethyl-4-(S)-phenylpyrrolidine
• AG-E-61728
• B67534
• CTK4E8638
• KB-218104
• SureCN5235973
• 221141-87-3
• SCHEMBL5235973
• ZHDSKQDEYFYQBV-UHFFFAOYSA-N
• MFCD09910239
• DTXSID90619988
• 1-benzyl-3-(SR)-hydroxymethyl-4-(SR)-phenylpyrrolidine
• 1-Phenylmethyl-3-(SR)-hydroxymethyl-4-(SR)-phenylpyrrolidine

• MDL： MFCD09910239
• Inchi： 1S/C18H21NO/c20-14-17-12-19(11-15-7-3-1-4-8-15)13-18(17)16-9-5-2-6-10-16/h1-10,17-18,20H,11-14H2
• InChI Key： ZHDSKQDEYFYQBV-UHFFFAOYSA-N
• SMILES： OCC1CN(CC2C=CC=CC=2)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 267.16243
• Monoisotopic Mass: 267.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.11
• Boiling Point: 389.7°Cat760mmHg
• Flash Point: 181.3°C
• Refractive Index: 1.595
• PSA: 23.47
• LogP: 2.83240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-Pyrrolidinemethanol,4-phenyl-1-(phenylmethyl)-, (3R,4S)-

3-Pyrrolidinemethanol,4-phenyl-1-(phenylmethyl)-, (3R,4S)-: A Comprehensive Overview

The compound with CAS No 221141-87-3, known as 3-Pyrrolidinemethanol,4-phenyl-1-(phenylmethyl)-, (3R,4S)-, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The pyrrolidine ring serves as a versatile scaffold for the design and synthesis of bioactive molecules, making this compound a valuable subject for research.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. The (3R,4S) configuration of this molecule plays a crucial role in its interactions with biological targets. Researchers have employed advanced techniques such as X-ray crystallography and computational modeling to elucidate the molecular interactions of this compound with proteins and enzymes. These findings have provided valuable insights into its potential applications in drug discovery.

The synthesis of 3-Pyrrolidinemethanol,4-phenyl-1-(phenylmethyl)-, (3R,4S)- involves a multi-step process that combines principles from organic chemistry and asymmetric synthesis. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the introduction of stereochemistry via chiral auxiliary methods or enzymatic catalysis. The use of chiral catalysts has been particularly effective in achieving high enantiomeric excess during the synthesis process.

One of the most promising applications of this compound lies in its potential as a lead compound in drug development. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, research has shown that this compound can inhibit the activity of certain kinases that are overexpressed in cancer cells, making it a potential candidate for anticancer therapy.

In addition to its therapeutic potential, 3-Pyrrolidinemethanol,4-phenyl-1-(phenylmethyl)-, (3R,4S)- has also been explored for its role in biochemical assays and as a building block in combinatorial chemistry. Its unique structure allows for easy functionalization, enabling researchers to create libraries of related compounds for high-throughput screening.

Recent advancements in analytical techniques have further enhanced our understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming its structure and purity. These tools are essential for ensuring the reliability of experimental results and facilitating further research.

Looking ahead, the development of more efficient synthetic routes and the exploration of novel biological targets will be critical for unlocking the full potential of 3-Pyrrolidinemethanol,4-phenyl-1-(phenylmethyl)-, (3R,4S)-. Collaborative efforts between chemists and biologists are expected to drive innovation in this field and pave the way for new therapeutic interventions.

In conclusion, CAS No 221141-87-3 represents a significant advancement in chemical research with wide-ranging implications for drug discovery and materials science. Its unique structure and stereochemical properties make it a valuable tool for scientists seeking to develop innovative solutions to complex biological problems.